Cas no 2171830-31-0 (9-(4-methoxyphenyl)-6-oxa-10-azaspiro4.5decane)

• Product Name: 9-(4-methoxyphenyl)-6-oxa-10-azaspiro4.5decane
• CAS No: 2171830-31-0
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6141375
• PubChem ID: 165522608
• Update Time: 2025-06-08

9-(4-methoxyphenyl)-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-(4-methoxyphenyl)-6-oxa-10-azaspiro4.5decane
• 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane
• EN300-1278510
• 2171830-31-0

• Inchi： 1S/C15H21NO2/c1-17-13-6-4-12(5-7-13)14-8-11-18-15(16-14)9-2-3-10-15/h4-7,14,16H,2-3,8-11H2,1H3
• InChI Key： BTFYYKNUJQDPTC-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC(=CC=2)OC)NC21CCCC2

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.5Ų

Additional information on 9-(4-methoxyphenyl)-6-oxa-10-azaspiro4.5decane

Introduction to 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane (CAS No. 2171830-31-0)

9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane (CAS No. 2171830-31-0) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a methoxyphenyl group and an oxoaza-spiro ring system imparts distinct chemical and pharmacological properties to this molecule, making it a subject of intense investigation.

The structure of 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane is characterized by a spirocyclic framework with a six-membered oxoaza ring fused to a ten-membered spiro ring. The methoxyphenyl substituent at the 9-position adds to the complexity and functionality of the molecule, influencing its solubility, stability, and interaction with biological targets. This unique structural arrangement has been shown to enhance the compound's ability to cross cell membranes and interact with specific protein targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to selectively bind to and modulate specific GPCRs has opened up new avenues for the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions.

In addition to its GPCR modulating properties, 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane has also shown promise in cancer research. Studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines by interfering with key signaling pathways involved in cell growth and survival. The compound's mechanism of action appears to involve the modulation of kinases and other enzymes that are critical for cancer cell proliferation, making it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane in various therapeutic indications. Early results from Phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with neurological disorders and certain types of cancer. These findings have paved the way for more advanced clinical trials to further evaluate its potential as a new therapeutic option.

In conclusion, 9-(4-methoxyphenyl)-6-oxa-10-azaspiro[4.5]decane (CAS No. 2171830-31-0) is a highly promising compound with a unique structural framework that offers significant potential for the development of new drugs targeting GPCRs and cancer-related pathways. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as an important molecule in the field of medicinal chemistry and pharmaceutical research.